Stereochemical Purity as a Critical Quality Attribute (CQA) for Process Control
In the large-scale synthesis of orforglipron, the specific (S)-stereochemistry at the tetrahydropyran ring is a critical quality attribute. An enantioselective route featuring Evans auxiliary-assisted asymmetric 1,4-addition was selected for further development because it successfully produced the desired product without requiring non-scalable chromatographic purification, directly addressing a major process bottleneck [1]. This contrasts with the alternative Negishi cross-coupling route, which was nonenantioselective and required laborious chiral SFC purification to obtain the optically pure intermediate, a step that is not feasible for industrial-scale manufacturing [2]. Therefore, the selection of this specific (S,S,S) intermediate is a direct consequence of quantitative process development data that favored a scalable, enantioselective route.
| Evidence Dimension | Scalability of Enantioselective Synthesis |
|---|---|
| Target Compound Data | Achieved via Evans auxiliary-assisted asymmetric 1,4-addition; no chromatographic purification required |
| Comparator Or Baseline | Nonenantioselective Negishi cross-coupling route requiring chiral SFC purification |
| Quantified Difference | Evans route selected for large-scale production; Negishi route used only for initial 36.6 kg delivery due to purification bottleneck |
| Conditions | Comparative assessment of synthetic routes for (S)-5-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-1H-indole fragment |
Why This Matters
This data confirms that the compound is produced via a validated, scalable, and cost-effective process, ensuring reliable supply for GMP manufacturing.
- [1] Yang, Q., et al. (2025). Development of a Manufacturing Process for a Key (S)-5-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)-1H-indole Intermediate for Orforglipron. Part I. Organic Process Research & Development. View Source
- [2] Yang, Q., et al. (2025). Development of a Manufacturing Process for a Key (S)-5-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)-1H-indole Intermediate for Orforglipron. Part I. Selection of an Evans Auxiliary-Assisted Asymmetric 1,4-Addition Route. ScienceDirect. View Source
